N-(sec-butyl)-2-({[(4-nitrobenzyl)thio]acetyl}amino)benzamide

• IUPAC Name: N-butan-2-yl-2-[[2-[(4-nitrophenyl)methylsulfanyl]acetyl]amino]benzamide
• InChI: InChI=1S/C20H23N3O4S/c1-3-14(2)21-20(25)17-6-4-5-7-18(17)22-19(24)13-28-12-15-8-10-16(11-9-15)23(26)27/h4-11,14H,3,12-13H2,1-2H3,(H,21,25)(H,22,24)
• InChI Key: JKTVOHNYGUTRJQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C1=CC=CC=C1NC(=O)CSCC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C20H23N3O4S
• Molecular Weight: 401.5 g/mol

Description

N-(sec-butyl)-2-({[(4-nitrobenzyl)thio]acetyl}amino)benzamide is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as NB-DAB (4-nitrobenzyl-2-acetamido-N-(2-butyl)-benzamide) and has been found to have interesting properties that make it useful for various applications.

Mechanism of Action

The mechanism of action of N-(sec-butyl)-2-({[(4-nitrobenzyl)thio]acetyl}amino)benzamide involves the inhibition of HDACs. This inhibition leads to changes in gene expression, which can have various effects on cellular processes. In cancer cells, inhibition of HDACs can lead to cell cycle arrest and apoptosis, which can slow or stop the growth of tumors.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of HDACs in various cell types, including cancer cells and neurons. Inhibition of HDACs can lead to changes in gene expression, which can have various effects on cellular processes. In cancer cells, inhibition of HDACs can lead to cell cycle arrest and apoptosis, which can slow or stop the growth of tumors.

Advantages and Limitations for Lab Experiments

One advantage of using N-(sec-butyl)-2-({[(4-nitrobenzyl)thio]acetyl}amino)benzamide in lab experiments is its ability to selectively inhibit HDACs. This can allow researchers to study the effects of HDAC inhibition on cellular processes, without affecting other enzymes or cellular pathways. However, one limitation of using this compound is its potential toxicity. It has been shown to have cytotoxic effects in some cell types, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(sec-butyl)-2-({[(4-nitrobenzyl)thio]acetyl}amino)benzamide. One area of interest is its potential use in the treatment of cancer and other diseases. Further studies are needed to determine the optimal dosing and administration of this compound for therapeutic use. Additionally, research is needed to identify any potential side effects or toxicity associated with its use. Another area of interest is its use as a tool for studying the role of HDACs in cellular processes. Further studies are needed to determine the specific effects of HDAC inhibition on different cellular pathways and processes.

Scientific Research Applications

N-(sec-butyl)-2-({[(4-nitrobenzyl)thio]acetyl}amino)benzamide has been found to have potential applications in scientific research. It has been studied for its ability to inhibit the activity of certain enzymes, such as histone deacetylases (HDACs). HDACs are enzymes that play a role in gene expression and have been implicated in various diseases, including cancer and neurodegenerative disorders. Inhibition of HDACs has been shown to have therapeutic potential for these diseases.